Cas no 1909326-55-1 (1-(dimethylamino)cyclobutylmethanesulfonyl chloride)

• Product Name: 1-(dimethylamino)cyclobutylmethanesulfonyl chloride
• CAS No: 1909326-55-1
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• MDL: MFCD29906842
• CID: 5246238
• PubChem ID: 122163399
• Update Time: 2026-03-08

1-(dimethylamino)cyclobutylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanesulfonyl chloride, 1-(dimethylamino)-
• 1-(dimethylamino)cyclobutylmethanesulfonyl chloride

• MDL： MFCD29906842
• Inchi： 1S/C7H14ClNO2S/c1-9(2)7(4-3-5-7)6-12(8,10)11/h3-6H2,1-2H3
• InChI Key： ZWLPLTHNFXVKRO-UHFFFAOYSA-N
• SMILES： C1(N(C)C)(CS(Cl)(=O)=O)CCC1

Additional information on 1-(dimethylamino)cyclobutylmethanesulfonyl chloride

Comprehensive Guide to 1-(Dimethylamino)cyclobutylmethanesulfonyl Chloride (CAS No. 1909326-55-1): Properties, Applications, and Industry Insights

1-(Dimethylamino)cyclobutylmethanesulfonyl chloride (CAS No. 1909326-55-1) is a specialized sulfonyl chloride derivative with a unique cyclobutyl backbone and dimethylamino functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in sulfonylation reactions. Its molecular structure, featuring a cyclobutylmethanesulfonyl core, enables selective modifications critical for drug discovery and material science applications.

In recent years, the demand for high-purity sulfonylating agents like 1-(dimethylamino)cyclobutylmethanesulfonyl chloride has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "CAS 1909326-55-1 solubility" or "sulfonyl chloride stability," reflecting the compound's role in optimizing reaction conditions. The dimethylamino group enhances solubility in polar solvents, while the cyclobutyl ring contributes to steric control—a feature exploited in asymmetric synthesis and proteolysis-targeting chimera (PROTAC) development.

The synthesis of 1-(dimethylamino)cyclobutylmethanesulfonyl chloride typically involves chlorosulfonation of precursor alcohols, followed by purification via distillation or recrystallization. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, with purity thresholds exceeding 98% for most industrial applications. Notably, its stability under inert atmospheres makes it suitable for multistep synthetic workflows, addressing common queries like "handling sulfonyl chlorides safely" and "storage conditions for CAS 1909326-55-1."

Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), where the sulfonyl chloride moiety facilitates covalent bonding with biomolecules. This aligns with trending topics such as "targeted cancer therapies" and "next-generation biopharmaceuticals." Additionally, the compound's role in polymer crosslinking has been explored for high-performance coatings, responding to searches for "specialty chemicals for materials science."

From an industrial perspective, suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) for CAS 1909326-55-1. Environmental considerations have also prompted studies on green chemistry alternatives to traditional sulfonylation methods, resonating with queries like "sustainable sulfonyl chloride synthesis." As research continues, this compound remains pivotal in bridging organic chemistry with cutting-edge life science innovations.